Cas no 1353965-28-2 (N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide)

• Product Name: N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide
• CAS No: 1353965-28-2
• MF: C₁₈H₂₅ClN₂O
• MW: 320.856903791428
• CID: 2157655
• Update Time: 2025-05-20

N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-piperidin-4-ylmethyl)-2-chloro-n-cyclopropyl-acetamide
• N-((1-Benzylpiperidin-4-yl)methyl)-2-chloro-N-cyclopropylacetamide
• AM93446
• N-(1-benzylpiperidin-4-ylmethyl)-2-chloro-N-cyclopropylacetamide
• N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide

• Inchi： 1S/C18H25ClN2O/c19-12-18(22)21(17-6-7-17)14-16-8-10-20(11-9-16)13-15-4-2-1-3-5-15/h1-5,16-17H,6-14H2
• InChI Key： CCTDZRDNYDAECG-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1CCN(CC2C=CC=CC=2)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 358
• Topological Polar Surface Area: 23.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 447.1±28.0 °C at 760 mmHg
• Flash Point: 224.2±24.0 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide

N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide: A Comprehensive Overview

The compound with CAS No. 1353965-28-2, known as N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a piperidine ring, a benzyl group, and a cyclopropyl moiety, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of novel therapeutics targeting various diseases such as cancer, neurodegenerative disorders, and infectious diseases. The presence of the benzyl group in this compound suggests potential applications in modulating receptor interactions, while the cyclopropyl moiety adds a level of structural complexity that may enhance its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to construct the key intermediates. These methods not only facilitate the construction of complex molecular frameworks but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

In terms of pharmacological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. For instance, studies conducted using computational docking methods have revealed potential interactions with key enzymes involved in signal transduction pathways. Additionally, in vitro experiments have demonstrated moderate inhibitory effects on certain cancer cell lines, suggesting its potential as an anticancer agent.

The structural versatility of this compound also makes it an attractive candidate for further modification and optimization. By tweaking the substituents on the piperidine ring or altering the length of the side chains, researchers can potentially enhance its bioavailability and efficacy. Such modifications are currently being explored in ongoing research projects worldwide.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the identity and purity of this compound. These tools provide detailed insights into the molecular structure and help validate the outcomes of synthetic procedures.

In conclusion, N-(1-Benzyl-piperidin-4-ylmethyl)-2-chloro-N-cyclopropyl-acetamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for further research into novel therapeutic agents.